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Compound of Interest

Compound Name:
2-

(Trifluoromethylthio)benzaldehyde

CAS No.: 57830-48-5

Cat. No.: B1586764 Get Quote

2-(Trifluoromethylthio)benzaldehyde (CAS No. 57830-48-5) is an important synthetic

intermediate in the development of novel pharmaceuticals and agrochemicals.[1] Its utility

stems from the unique combination of a reactive aldehyde functional group and the electron-

withdrawing trifluoromethylthio (-SCF3) moiety. This structure imparts specific reactivity profiles

that are valuable in organic synthesis but also introduces distinct handling and safety

challenges. The presence of the aldehyde group suggests potential for irritation and

sensitization, while the organofluorine component necessitates careful consideration of its

stability and reactivity.[2]

This guide, intended for laboratory researchers and drug development professionals, provides

a comprehensive overview of the safety considerations, handling protocols, and emergency

procedures for 2-(Trifluoromethylthio)benzaldehyde. As Senior Application Scientists, our

goal is not merely to list procedures but to explain the causality behind them, fostering a culture

of safety grounded in scientific understanding.

Section 1: Chemical Identity and Physicochemical
Properties
A foundational understanding of a compound's physical properties is the first step in a robust

safety assessment. These characteristics dictate its behavior under laboratory conditions and

inform appropriate storage and handling protocols.
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Property Value Source

CAS Number 57830-48-5 [1]

Molecular Formula C₈H₅F₃OS [1]

Molecular Weight 206.19 g/mol [1]

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point 70-71°C at 16 mmHg [2]

Storage Conditions

Store in a dry, cool, well-

ventilated place. Keep

container tightly closed and

under an inert gas

atmosphere.

[4][5][6]

Sensitivity Air sensitive [2][3][4][5]

The air sensitivity is a critical handling parameter.[2][3][4] Oxidation of the aldehyde group to

the corresponding carboxylic acid can occur upon prolonged exposure to air, not only affecting

product purity but also potentially changing its toxicological profile. Therefore, storage under an

inert atmosphere (e.g., nitrogen or argon) is imperative.[5][6]

Section 2: GHS Hazard Identification and
Classification
While a specific, comprehensive Safety Data Sheet (SDS) for 2-
(Trifluoromethylthio)benzaldehyde is not readily available in the search results, we can infer

its likely hazard profile by examining structurally related compounds, such as other substituted

benzaldehydes and organofluorine molecules. Analogues like 2-(trifluoromethyl)benzaldehyde

and other benzaldehyde derivatives consistently show a similar pattern of hazards.[5][7][8]

Anticipated GHS Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[5]

[7][8]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation.[5][7][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[5][7]

Acute Toxicity (Oral, Inhalation) Category 4 (Likely)
H302+H332: Harmful if

swallowed or if inhaled.[7]

Pictogram:

GHS07 (Exclamation Mark): Indicates skin and eye irritation, skin sensitization, acute toxicity

(harmful), narcotic effects, or respiratory tract irritation.[7]

Signal Word:

Warning[5]

Causality of Hazards:

Irritation: The aldehyde functional group is a known irritant. It can react with proteins and

other biomolecules in the skin, eyes, and respiratory tract, leading to an inflammatory

response.[7][9]

Toxicity: Like many aromatic aldehydes, it can be harmful if ingested or inhaled.[7][9] The

trifluoromethylthio group, while adding stability to the molecule, also increases its lipophilicity,

which can facilitate absorption through the skin and mucous membranes.

Section 3: Proactive Risk Mitigation: A Step-by-Step
Workflow
A proactive approach to safety involves a systematic process of risk assessment and control

implementation before any experiment begins. Simply relying on personal protective equipment
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(PPE) is insufficient; it is the last line of defense. The following workflow should be adopted.

Risk Assessment & Mitigation

Hierarchy of Controls (Step 3)

1. Hazard Identification
Review SDS of starting material

and related compounds.

2. Experimental Protocol Review
Assess quantities, reaction conditions

(temp, pressure), and potential byproducts.

3. Implement Control Measures
(Hierarchy of Controls)

4. Prepare Emergency Response Plan
Locate safety shower, eyewash, spill kit.

Have relevant SDS accessible.

Engineering Controls
Work in a certified chemical fume hood.

5. Conduct Experiment
Execute protocol with all controls in place.

6. Post-Experiment Review
Document any incidents or near-misses.
Update risk assessment for future work.

Administrative Controls
Develop a Standard Operating Procedure (SOP).

Restrict access to authorized personnel.

Personal Protective Equipment (PPE)
Gloves, safety goggles, lab coat.

Click to download full resolution via product page

Caption: Workflow for proactive risk assessment and mitigation.
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Experimental Protocol: Engineering Controls in Practice

Fume Hood Usage: All manipulations involving 2-(Trifluoromethylthio)benzaldehyde,

including weighing, transferring, and setting up reactions, must be performed inside a

certified chemical fume hood to minimize inhalation exposure.[10]

Ventilation: Ensure the fume hood has adequate airflow and is functioning correctly before

starting work.

Inert Atmosphere: For transfers and reactions, use techniques like a Schlenk line or a glove

box to maintain an inert atmosphere, preventing compound degradation and unknown side

reactions.[5]

Section 4: Emergency Response Protocols
Even with robust preventative measures, accidental exposures or spills can occur. A well-

rehearsed emergency plan is critical to minimizing harm.

First-Aid Measures:

Inhalation: Immediately move the affected person to fresh air.[9] If breathing is difficult or

stops, provide artificial respiration. Seek immediate medical attention.[9] The primary risk is

respiratory tract irritation.[5][7]

Skin Contact: Remove all contaminated clothing immediately.[11][12] Flush the affected skin

area with copious amounts of water for at least 15 minutes.[12] If irritation persists, seek

medical attention.[8] The aldehyde can cause significant irritation.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8][13] Remove contact lenses if present and

easy to do.[8][13] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention and show the SDS or container label to the medical

professional.[9]
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Chemical Spill Management Protocol: The response to a chemical spill depends critically on its

scale and the immediate hazards it presents.

Spill Occurs

Assess Spill
Is it a minor spill?

(<100 mL, contained, no immediate fire
or inhalation hazard)

MAJOR SPILL

No

MINOR SPILL

Yes

Alert others and
IMMEDIATELY EVACUATE the area.

Don appropriate PPE:
- Nitrile/Neoprene Gloves

- Safety Goggles & Face Shield
- Lab Coat

Confine the spill area
by closing doors.

Report the spill to
Emergency Services / EHS.

Contain the spill using
sorbent pads or vermiculite.

Absorb the spill.
Collect material with non-sparking tools.

Decontaminate the area
with a suitable solvent, followed

by soap and water.

Package waste in a sealed,
labeled container for

hazardous waste disposal.
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Caption: Decision tree for chemical spill response.

Step-by-Step Spill Cleanup (Minor Spill):

Alert & Secure: Alert personnel in the immediate area.[14] Restrict access to the spill

location.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could rapidly vaporize the

material.

Don PPE: Wear two pairs of nitrile or neoprene gloves, chemical splash goggles, a face

shield, and a lab coat.[10]

Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or a

commercial sorbent.[15] Do not use combustible materials like paper towels.

Collect: Carefully scoop the absorbed material into a designated, labeled hazardous waste

container.[15]

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol), followed by a thorough wash with soap and water.

Dispose: All contaminated materials, including gloves and cleaning cloths, must be placed in

the sealed hazardous waste container for proper disposal according to institutional

guidelines.[7]

Section 5: Safe Storage, Handling, and Disposal
Handling:

Always handle this compound in a well-ventilated area, preferably a chemical fume hood.[4]

[11]

Avoid contact with skin and eyes and avoid breathing vapors or mists.[4]
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Use personal protective equipment as detailed previously: safety goggles, chemically

resistant gloves (neoprene or nitrile are recommended), and a lab coat.[5][16]

Wash hands thoroughly after handling, even if gloves were worn.[4][5][8]

Keep away from open flames, hot surfaces, and sources of ignition.[4][6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7][13] The

recommended storage temperature is often below 15°C.[3]

Due to its air sensitivity, storing under an inert gas like nitrogen or argon is crucial for

maintaining purity and safety.[3][5][6]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

acids.[6]

Disposal:

Waste material must be disposed of in accordance with national and local regulations.

Do not mix with other waste. Unused product and contaminated materials should be treated

as hazardous waste and disposed of through a licensed professional waste disposal service.

[7][9]

Conclusion: A Commitment to Scientific Integrity
and Safety
2-(Trifluoromethylthio)benzaldehyde is a valuable reagent whose utility is directly linked to

its chemical reactivity. This same reactivity necessitates a respectful and informed approach to

its handling. For the research scientist, safety is not a checklist but an integral part of

experimental design and execution. By understanding the chemical principles behind the

hazards—the reactivity of the aldehyde, the properties of the organofluorine group, and the

compound's air sensitivity—we can move beyond rote memorization of rules to a state of

proactive safety awareness. This mindset ensures not only the personal safety of laboratory

personnel but also the integrity and reproducibility of the scientific work being conducted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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